Cas no 150205-21-3 (1,2,3,7,8-PentachloronaphthaleneContains H290945)

• Product Name: 1,2,3,7,8-PentachloronaphthaleneContains H290945
• CAS No: 150205-21-3
• MF: C₁₀H₃Cl₅
• MW: 300.395817995071
• CID: 181034
• PubChem ID: 119028
• Update Time: 2025-10-23

1,2,3,7,8-PentachloronaphthaleneContains H290945 Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,2,3,7,8-pentachloro-
• 1,2,3,7,8-Pentachloronaphthalene
• Naphthalene, 1,2,3,7,8-pentachloro
• BFRRJXVSQTZQHM-UHFFFAOYSA-N
• DTXSID00164494
• starbld0012376
• PCN 56
• Naphthalene, 1,2,3,7,8-pentachloro-
• 150205-21-3
• 1,2,3,7,8-PentachloronaphthaleneContains H290945

• Inchi： 1S/C10H3Cl5/c11-5-2-1-4-3-6(12)9(14)10(15)7(4)8(5)13/h1-3H
• InChI Key： BFRRJXVSQTZQHM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C2C=CC(=C(C2=1)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 297.86799
• Monoisotopic Mass: 297.868
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 368.5±37.0 °C at 760 mmHg
• Flash Point: 182.7±23.9 °C
• Refractive Index: 1.671
• PSA: 0
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,2,3,7,8-PentachloronaphthaleneContains H290945 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 1,2,3,7,8-PentachloronaphthaleneContains H290945

Professional Introduction to Compound with CAS No. 150205-21-3 and Product Name: 1,2,3,7,8-PentachloronaphthaleneContains H290945

The compound in question, identified by the CAS No. 150205-21-3, is a specific isomer of pentachloronaphthalene, a derivative of naphthalene with five chlorine atoms substituting hydrogen atoms at the 1, 2, 3, 7, and 8 positions. This unique structural configuration imparts distinct chemical properties that make it of significant interest in various scientific and industrial applications. The product name 1,2,3,7,8-PentachloronaphthaleneContains H290945 further suggests a specialized formulation or mixture that incorporates this compound alongside another identifier, H290945, which likely refers to a specific grade or purity standard.

In recent years, the study of chlorinated aromatic compounds has seen considerable advancements due to their utility in pharmaceuticals, agrochemicals, and material science. 1,2,3,7,8-Pentachloronaphthalene, in particular, has been explored for its potential applications in organic synthesis and as an intermediate in the production of more complex molecules. The presence of multiple chlorine atoms enhances its reactivity, making it a valuable building block for chemists working on heterocyclic compounds and polymers.

One of the most compelling areas of research involving this compound is its role in pharmaceutical development. Chlorinated naphthalenes have been investigated for their antimicrobial and anti-inflammatory properties. Studies have demonstrated that certain derivatives of pentachloronaphthalene can interfere with bacterial cell wall synthesis and disrupt viral replication mechanisms. This has led to interest in developing novel therapeutic agents that leverage these properties. For instance, researchers have synthesized analogs of 1,2,3,7,8-Pentachloronaphthalene that exhibit potent activity against drug-resistant strains of bacteria.

The industrial significance of this compound cannot be overstated. Its stability under various conditions makes it suitable for use as a flame retardant in plastics and textiles. Additionally, its ability to undergo selective reactions allows for the creation of tailored materials with enhanced durability and functionality. Recent patents have highlighted its use in the production of high-performance coatings that resist degradation from UV radiation and chemical exposure.

From an environmental perspective, the behavior of 1,2,3,7,8-Pentachloronaphthalene in ecosystems is a subject of ongoing investigation. While chlorinated aromatic compounds are known to persist in the environment due to their resistance to degradation, new insights into their biodegradation pathways have emerged. Microbial communities capable of metabolizing these compounds have been identified in contaminated soils and aquatic systems. Understanding these processes is crucial for developing strategies to mitigate environmental impact and ensure sustainable use.

The analytical techniques used to study 1,2,3,7,8-Pentachloronaphthalene have also seen significant advancements. Modern spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) allow for precise structural elucidation and purity assessment. These tools are essential for ensuring that the compound meets stringent quality standards required for industrial and pharmaceutical applications. Additionally， computational chemistry has played a pivotal role in predicting reaction outcomes and optimizing synthetic routes.

In conclusion,1，2，3，7，8-PentachloronaphthaleneContains H290945 represents a compound with multifaceted applications across scientific disciplines。 Its unique chemical properties make it valuable for pharmaceutical research， material science， and environmental studies。 As research continues to uncover new uses and refine synthetic methodologies， this compound is poised to remain at the forefront of innovation。 The combination of traditional organic chemistry principles with cutting-edge analytical techniques ensures that its potential will be fully realized in the coming years。